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Compound of Interest

Compound Name: Cirtp

CAS No.: 55673-61-5

Cat. No.: B1240068

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to the localization of Cold-inducible

RNA-binding protein (CIRBP) messenger RNA (mRNA) in tissues using in situ hybridization

(ISH). This document includes an overview of CIRBP, detailed experimental protocols for non-

radioactive ISH, and examples of expected expression patterns.

Introduction to CIRBP
Cold-inducible RNA-binding protein (CIRBP) is a stress-responsive protein involved in a

multitude of cellular processes, including mRNA stabilization, translation, and the regulation of

inflammatory responses.[1][2][3] Its expression is modulated by various stressors such as

hypothermia, hypoxia, and UV radiation.[1][3] CIRBP is ubiquitously expressed in various

tissues, including the brain, testis, liver, and kidneys.[2][4] Intracellularly, CIRBP translocates

from the nucleus to the cytoplasm under stress conditions to stabilize target mRNAs.[1][2]

Extracellularly, it can act as a damage-associated molecular pattern (DAMP) by activating the

Toll-like receptor 4 (TLR4) signaling pathway, leading to an inflammatory response.[5][6][7][8][9]

[10] Given its diverse roles, understanding the spatial and temporal expression of CIRBP
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mRNA in tissues is crucial for elucidating its function in both normal physiology and disease

states.

Data Presentation: CIRBP mRNA Expression
While specific quantitative data for CIRBP mRNA levels determined by in situ hybridization is

not extensively tabulated in the literature, the following table summarizes findings from various

studies using other quantitative methods like RT-PCR and Northern blot analysis, which can be

correlated with ISH results. Image analysis of ISH signals can provide semi-quantitative data

on a cell-by-cell basis.
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Tissue/Cell
Type

Condition Method Finding Reference

Mouse Brain Diurnal Rhythm Northern Blot

CIRBP mRNA

levels increase

during the day

and decrease at

night.

[4]

Mouse Brain
Sleep

Deprivation
RT-PCR

6-hour sleep

deprivation

caused a

decrease in

cortical CIRBP

mRNA

expression.

[11]

Mouse Testis Normal Northern Blot

CIRBP mRNA is

constitutively

expressed in

germ cells.

[12]

Mouse Testis Heat Stress Northern Blot

Expression of

CIRBP mRNA

decreased within

6 hours of heat

stress.

[12]

Human

Abdominal Aortic

Aneurysm Tissue

Aneurysm vs.

Normal
Not Specified

5.6-fold increase

in CIRBP mRNA

expression in

aneurysm tissue.

[13]

Experimental Protocols: In Situ Hybridization for
CIRBP mRNA
This section provides a detailed protocol for non-radioactive in situ hybridization to detect

CIRBP mRNA in paraffin-embedded tissue sections using a digoxigenin (DIG)-labeled RNA
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probe.

I. Preparation of DIG-Labeled CIRBP RNA Probe
Principle: An antisense RNA probe complementary to the target CIRBP mRNA is synthesized

by in vitro transcription in the presence of DIG-labeled UTP.[14][15][16][17][18]

Materials:

CIRBP cDNA clone in a transcription vector (with T7, T3, or SP6 promoter)

Restriction enzyme to linearize the plasmid downstream of the insert

Proteinase K

Phenol:Chloroform:Isoamyl Alcohol (25:24:1)

Ethanol

3 M Sodium Acetate

RNase-free water

In vitro transcription kit (e.g., T7 RNA polymerase)

DIG RNA Labeling Mix (containing DIG-11-UTP)

RNase inhibitor

DNase I (RNase-free)

Procedure:

Template Linearization:

1. Linearize 10-20 µg of the plasmid containing the CIRBP cDNA insert by digesting with an

appropriate restriction enzyme for 2-3 hours at 37°C.

2. Confirm complete linearization by running a small aliquot on an agarose gel.
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3. Purify the linearized DNA by proteinase K digestion, followed by phenol:chloroform

extraction and ethanol precipitation.

4. Resuspend the DNA pellet in RNase-free water.

In Vitro Transcription:

1. Set up the in vitro transcription reaction in a sterile, RNase-free tube. A typical 20 µl

reaction includes:

Linearized CIRBP DNA template (1 µg)

10x Transcription Buffer (2 µl)

DIG RNA Labeling Mix (2 µl)

RNase Inhibitor (1 µl)

T7 RNA Polymerase (or appropriate polymerase) (2 µl)

RNase-free water to 20 µl

2. Incubate the reaction at 37°C for 2 hours.

3. To remove the DNA template, add 1 µl of RNase-free DNase I and incubate at 37°C for 15

minutes.

4. Stop the reaction by adding 2 µl of 0.2 M EDTA (pH 8.0).

Probe Purification:

1. Precipitate the DIG-labeled RNA probe by adding 2.5 µl of 4 M LiCl and 75 µl of pre-chilled

100% ethanol.

2. Incubate at -20°C for at least 30 minutes.

3. Centrifuge at 12,000 x g for 15 minutes at 4°C.

4. Wash the pellet with 70% ethanol and air dry.
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5. Resuspend the probe in 50 µl of RNase-free water.

6. Verify the integrity and yield of the probe by running an aliquot on a denaturing agarose

gel.

II. In Situ Hybridization on Paraffin-Embedded Sections
Principle: The DIG-labeled CIRBP antisense RNA probe is hybridized to the target mRNA

within the tissue sections. The hybridized probe is then detected using an anti-DIG antibody

conjugated to an enzyme (e.g., alkaline phosphatase), which catalyzes a colorimetric reaction.

[19][20][21][22][23]

Materials:

Paraffin-embedded tissue sections on coated slides

Xylene

Ethanol series (100%, 95%, 70%)

DEPC-treated water

Phosphate-buffered saline (PBS)

Proteinase K

4% Paraformaldehyde (PFA) in PBS

Prehybridization buffer (50% formamide, 5x SSC, 50 µg/ml yeast tRNA, 1% SDS)

Hybridization buffer (Prehybridization buffer with 10% dextran sulfate and the DIG-labeled

probe)

Stringent wash solutions (e.g., 50% formamide in 2x SSC)

Blocking solution (e.g., 2% sheep serum in MABT)

Anti-Digoxigenin-AP (alkaline phosphatase) antibody
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NBT/BCIP developing solution

Nuclear Fast Red (for counterstaining)

Mounting medium

Procedure:

Deparaffinization and Rehydration:

1. Immerse slides in xylene (2 x 5 minutes).

2. Rehydrate through a graded ethanol series: 100% (2 x 3 minutes), 95% (1 minute), 70%

(1 minute).

3. Rinse in DEPC-treated water (2 x 2 minutes).

Permeabilization:

1. Incubate slides in Proteinase K solution (10-20 µg/ml in PBS) at 37°C for 10-30 minutes

(optimize for tissue type).

2. Stop the reaction by washing with PBS.

Post-fixation:

1. Fix the sections in 4% PFA in PBS for 10 minutes at room temperature.

2. Wash with PBS (2 x 5 minutes).

Prehybridization:

1. Cover the sections with prehybridization buffer and incubate at 55-65°C for 1-2 hours in a

humidified chamber.

Hybridization:

1. Remove the prehybridization buffer.
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2. Add hybridization buffer containing the DIG-labeled CIRBP probe (diluted 1:100 to

1:1000).

3. Cover with a coverslip and incubate overnight at 55-65°C in a humidified chamber.

Post-Hybridization Washes:

1. Remove coverslips and wash the slides in 2x SSC at room temperature to remove excess

probe.

2. Perform stringent washes in 50% formamide/2x SSC at the hybridization temperature (2 x

30 minutes).

3. Wash in MABT (Maleic acid buffer with Tween-20).

Immunodetection:

1. Block non-specific binding by incubating in blocking solution for 1 hour at room

temperature.

2. Incubate with anti-DIG-AP antibody (diluted in blocking solution) overnight at 4°C.

3. Wash with MABT (3 x 10 minutes).

Color Development:

1. Equilibrate the slides in detection buffer (e.g., NTMT: 100 mM NaCl, 100 mM Tris-HCl pH

9.5, 50 mM MgCl2, 0.1% Tween-20).

2. Incubate in NBT/BCIP solution in the dark until the desired color intensity is reached (can

take from hours to overnight).

3. Stop the reaction by washing with PBS.

Counterstaining and Mounting:

1. Counterstain with Nuclear Fast Red for 1-5 minutes.
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2. Dehydrate through an ethanol series, clear in xylene, and mount with a permanent

mounting medium.

Visualization of Signaling Pathways
Intracellular CIRBP Signaling
Intracellular CIRBP primarily functions in the nucleus and cytoplasm to regulate gene

expression post-transcriptionally. Under stress conditions, it can translocate to the cytoplasm

and associate with stress granules.

Cellular Stress
(e.g., Hypothermia, Hypoxia, UV) CIRBP (Nucleus)

 Induces Expression
CIRBP (Cytoplasm)

 Translocation Target mRNAs
(e.g., HIF-1α, Cyclin E1)

 Binds to 3'-UTR mRNA Stabilization &
Translation Regulation

Cell Survival &
Proliferation

 Promotes

Apoptosis
 Inhibits

Extracellular CIRP (eCIRP) TLR4/MD2 Complex
 Binds

MyD88
 Recruits

IRAKs TRAF6 NF-κB Activation Pro-inflammatory Cytokines
(e.g., TNF-α, IL-6, IL-1β)

 Upregulates Transcription
Inflammation

 Promotes
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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